Cas no 50637-26-8 (Benzoic acid, 3-methoxy-5-(phenylmethoxy)-, methyl ester)
50637-26-8 structure
Product Name:Benzoic acid, 3-methoxy-5-(phenylmethoxy)-, methyl ester
CAS No:50637-26-8
MF:C16H16O4
MW:272.295845031738
CID:1568237
PubChem ID:12658782
Update Time:2025-04-21
Benzoic acid, 3-methoxy-5-(phenylmethoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-methoxy-5-(phenylmethoxy)-, methyl ester
- methyl 3-methoxy-5-phenylmethoxybenzoate
- DAVQRPLIYCFEJK-UHFFFAOYSA-N
- 50637-26-8
- DB-125143
- Methyl 3-(benzyloxy)-5-methoxybenzoate
- SCHEMBL340311
- methyl 3-benzyloxy-5-methoxybenzoate
- DTXSID40505943
-
- Inchi: 1S/C16H16O4/c1-18-14-8-13(16(17)19-2)9-15(10-14)20-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
- InChI Key: DAVQRPLIYCFEJK-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=CC(=CC(C(=O)OC)=C1)OC
Computed Properties
- Exact Mass: 272.10488
- Monoisotopic Mass: 272.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzoic acid, 3-methoxy-5-(phenylmethoxy)-, methyl ester Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
50637-26-8 (Benzoic acid, 3-methoxy-5-(phenylmethoxy)-, methyl ester) Related Products
- 2150-44-9(Methyl 3,5-dihydroxybenzoate)
- 744-45-6(Diphenyl isophthalate)
- 1916-07-0(Methyl 3,4,5-trimethoxybenzoate)
- 93-99-2(Phenyl benzoate)
- 14615-72-6(3,5-Dibenzyloxybenzaldehyde)
- 94-01-9(1,3-Dibenzoyloxybenzene)
- 2345-34-8(4-Acetoxybenzoic acid)
- 2150-37-0(Methyl 3,5-dimethoxybenzoate)
- 5368-81-0(Methyl 3-methoxybenzoate)
- 121-98-2(Methyl 4-methoxybenzoate)
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